![molecular formula C16H17Cl2N3O3 B7517729 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one](/img/structure/B7517729.png)
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one, also known as DCPP, is a chemical compound that has been widely used in scientific research. It belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one is not fully understood. However, it is believed to act as an inhibitor of the enzyme phosphodiesterase 10A (PDE10A), which is involved in the regulation of cyclic nucleotides in the brain. By inhibiting PDE10A, 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one may increase the levels of cyclic nucleotides, which could lead to changes in neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of cyclic nucleotides in the brain, which could lead to changes in neurotransmitter release and synaptic plasticity. 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one has also been found to exhibit antipsychotic-like effects in animal models, suggesting that it may have potential as a treatment for schizophrenia. In addition, 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one has been found to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one in lab experiments is its ability to selectively inhibit PDE10A. This makes it a valuable tool for studying the role of cyclic nucleotides in various biological processes. However, one of the limitations of using 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one is its relatively low potency compared to other PDE10A inhibitors. This can make it difficult to achieve the desired effects in some experiments.
Future Directions
There are several future directions for research involving 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one. One area of research is the development of more potent PDE10A inhibitors based on the structure of 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one. Another area of research is the investigation of the effects of 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one on other biological processes, such as inflammation and oxidative stress. Finally, 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one could be further studied as a potential treatment for schizophrenia and other psychiatric disorders.
Synthesis Methods
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,5-dichlorobenzoyl chloride with pyrrolidine-2-carbonyl-piperazine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography. Other methods of synthesis include the reaction of 2,5-dichlorobenzoyl chloride with piperazine followed by the addition of pyrrolidine-2-carbonyl chloride.
Scientific Research Applications
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one has been extensively used in scientific research as a tool to study the role of piperazine derivatives in various biological processes. It has been found to exhibit a range of biochemical and physiological effects, making it a valuable compound for studying these processes. 4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one has been used to study the effects of piperazine derivatives on the central nervous system, including their potential use as antipsychotic drugs. It has also been used to study the effects of piperazine derivatives on cancer cells, with promising results.
properties
IUPAC Name |
4-[1-(2,5-dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2N3O3/c17-10-3-4-12(18)11(8-10)15(23)21-6-1-2-13(21)16(24)20-7-5-19-14(22)9-20/h3-4,8,13H,1-2,5-7,9H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXALFUYQGAGLAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=C(C=CC(=C2)Cl)Cl)C(=O)N3CCNC(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[1-(2,5-Dichlorobenzoyl)pyrrolidine-2-carbonyl]piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.